Cas no 886494-49-1 ( )

• Product Name: &nbsp
• CAS No: 886494-49-1
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 871391
• PubChem ID: 7174019
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DIMETHYLPHENYL)-5-METHYL-2(3H)-THIAZOLONE HYDRAZONE
• 886494-49-1
•  

• Inchi： 1S/C12H15N3S/c1-7-4-5-10(8(2)6-7)11-9(3)16-12(14-11)15-13/h4-6H,13H2,1-3H3,(H,14,15)
• InChI Key： OIIGJTFAIWTMGZ-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC(=C1C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 233.09866866g/mol
• Monoisotopic Mass: 233.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.2Ų